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Compound of Interest

Compound Name: Fustin

Cat. No.: B1231570 Get Quote

For researchers, scientists, and drug development professionals handling Fustin, a flavanonol

also known as dihydrofisetin, proper disposal is a critical component of laboratory safety and

environmental responsibility. While a specific Safety Data Sheet (SDS) for Fustin (CAS

Number: 20725-03-5) is not readily available in public databases, this guide provides essential

information on its characteristics and outlines general procedures for its safe disposal based on

established laboratory waste management principles.

Fustin is a flavonoid compound found in various plants.[1] Its chemical and physical properties

are summarized below to inform safe handling and disposal practices.

Property Value

Synonyms Dihydrofisetin, 3,3',4',7-Tetrahydroxyflavanone

CAS Number 20725-03-5

Molecular Formula C₁₅H₁₂O₆

Molar Mass 288.25 g/mol

Appearance Powder

Purity ≥98% (as determined by HPLC)

Source:[1][2][3]
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Core Disposal Procedures
In the absence of a specific Safety Data Sheet for Fustin, it should be treated as a chemical

waste. The following procedural steps are based on general best practices for the disposal of

non-hazardous or minimally hazardous solid chemical waste in a laboratory setting.

1. Waste Identification and Segregation:

Properly label a dedicated waste container for Fustin waste. The label should include the

chemical name ("Fustin" or "Dihydrofisetin") and any known hazard information (though

none are prominently documented).

Do not mix Fustin waste with other chemical waste streams unless explicitly permitted by

your institution's hazardous waste management plan.

2. Personal Protective Equipment (PPE):

Before handling Fustin for disposal, ensure you are wearing appropriate PPE, including

safety glasses, a lab coat, and chemical-resistant gloves.

3. Containment:

Collect solid Fustin waste in a sealed, leak-proof container. The container must be

compatible with the chemical.

For any solutions containing Fustin, they should be collected in a sealed, leak-proof liquid

waste container.

4. Storage:

Store the Fustin waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

5. Disposal Request:

Follow your institution's specific procedures for chemical waste pickup. This typically involves

submitting a request to the Environmental Health and Safety (EHS) office.
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Provide accurate information on the waste disposal tag or request form, including the

chemical name and quantity.

Important Note: Always consult your institution's specific chemical hygiene plan and waste

disposal guidelines. Local, state, and federal regulations for chemical waste disposal must be

followed.

Experimental Protocols for Disposal
Specific experimental protocols for the neutralization or deactivation of Fustin prior to disposal

are not documented in available literature. Therefore, the primary and recommended method of

disposal is through a licensed hazardous waste disposal company arranged by your

institution's EHS office.

Visualizing the Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of Fustin in a

laboratory setting.
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Caption: A workflow diagram illustrating the key steps for the proper disposal of Fustin waste in

a laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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